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Chemical Identity: Kgp-IN-1 is an arginine-specific gingipain (Rgp) inhibitor cited in patent

WO2017201322A1 [1]. Its hydrochloride salt is commonly used for enhanced water solubility and stability

[2].

Solubility and Storage Conditions

The table below summarizes the key physical properties and handling conditions for Kgp-IN-1 and its

hydrochloride salt.

Property Kgp-IN-1 (Free Base) Kgp-IN-1 Hydrochloride

Molecular Weight 432.41 g/mol [1] 468.87 g/mol [2]

CAS Number 2097865-36-4 [1] 2097865-47-7 [2]

Recommended
Solvent

Information limited; DMSO is typically

used for stock solutions.

DMSO [2]

Solubility in DMSO To be determined experimentally 125 mg/mL (266.60 mM) [2]

Primary Solid
Storage

Information limited; recommended to
follow salt form guidelines.

4°C, sealed storage, away from
moisture [2]
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Property Kgp-IN-1 (Free Base) Kgp-IN-1 Hydrochloride

Stock Solution
Storage

Information limited; recommended to
follow salt form guidelines.

-80°C (6 months) / -20°C (1 month);
sealed, away from moisture [2]

Experimental Protocols

Preparation of Stock Solutions

A. Kgp-IN-1 Hydrochloride in DMSO

Materials: Kgp-IN-1 hydrochloride powder, anhydrous DMSO, analytical balance, ultrasonic bath,
sterile 1-2 mL cryogenic vials.

Procedure:
Bring the compound and DMSO to room temperature.

Weigh the desired amount of Kgp-IN-1 hydrochloride powder.
Add the calculated volume of DMSO to achieve a 125 mg/mL concentration [2]. For example,

add 1 mL of DMSO to 125 mg of powder.
Mix thoroughly by vortexing and pulse sonicate to ensure complete dissolution.

Immediately aliquot the solution into single-use vials to minimize freeze-thaw cycles.
Store aliquots at -80°C for up to 6 months or -20°C for up to 1 month in sealed containers to

prevent moisture absorption [2].

Preparation of Working Solutions for In Vivo Studies

The following protocols for the hydrochloride salt are recommended to achieve a working concentration of ≥

2.08 mg/mL and are suitable for administration in vivo [2].

Protocol 1: Aqueous Solution (Recommended for short-term studies) This protocol yields a clear,

aqueous solution using biocompatible solvents.

Final Composition: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline [2].

Steps:
Prepare DMSO stock solution at 20.8 mg/mL.

To a 1 mL final volume, add 100 μL of the 20.8 mg/mL DMSO stock (10%).
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Add 400 μL of PEG300 (40%) and mix evenly.

Add 50 μL of Tween-80 (5%) and mix evenly.
Add 450 μL of Saline (45%) to adjust to the final volume [2].

Protocol 2: Cyclodextrin-Based Solution This method uses a solubilizing agent and is an alternative for in

vivo work.

Final Composition: 10% DMSO, 90% (20% SBE-β-CD in Saline) [2].

Steps:
Prepare DMSO stock solution at 20.8 mg/mL.

To a 1 mL final volume, add 100 μL of the 20.8 mg/mL DMSO stock (10%).
Add 900 μL of 20% SBE-β-CD in Saline (90%) and mix evenly [2].

Protocol 3: Oil-Based Suspension (Use with caution for long-term dosing) This is suitable if the dosing

period exceeds half a month, but should be chosen carefully.

Final Composition: 10% DMSO, 90% Corn Oil [2].
Steps:

Prepare DMSO stock solution at 20.8 mg/mL.
To a 1 mL final volume, add 100 μL of the 20.8 mg/mL DMSO stock (10%).

Add 900 μL of Corn Oil (90%) and mix evenly [2].

Workflow and Handling Diagram

The following diagram outlines the decision-making process for handling Kgp-IN-1, from storage to

preparing working solutions for experiments.
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Critical Notes for Researchers
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Hygroscopicity: DMSO is highly hygroscopic. Use newly opened, anhydrous DMSO for stock

preparation to prevent water absorption, which can affect compound stability and concentration [2].
Freeze-Thaw Cycles: Repeated freezing and thawing of stock solutions can lead to precipitation and

compound degradation. The practice of aliquoting is strongly recommended [2].
In Vivo Formulations: For animal studies, prepare working solutions fresh on the same day of

administration. Do not store working solutions for extended periods [2].
Verification: Always visually inspect your solutions for precipitation before use, especially after

storage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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